Cas no 1331742-86-9 (7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile)

• Product Name: 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile
• CAS No: 1331742-86-9
• MF: C₇H₂BrN₃S
• MW: 240.079878330231
• MDL: MFCD28966927
• CID: 2951662
• PubChem ID: 354334905
• Update Time: 2025-10-29

7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile
• 7-Bromo-4-cyano-2,1,3-benzothiadiazole
• 7-溴-4-氰基苯并[C][1,2,5]噻二唑
• 4-bromo-7-cyano-2,1,3-benzothiadiazole
• 7-bromobenzo[c][1,2,5]thiadiazole-4-carbonitrile
• 7-Bromobenzo[c ][1,2,5] thiadiazole-4-carbonitrile
• CS-0158596
• D80397
• AKOS037648651
• B5473
• SY234358
• MFCD28966927
• DA-45966
• SCHEMBL18980666
• 1331742-86-9
• 4-bromo-2,1,3-benzothiadiazole-7-carbonitrile
• BS-15063
• C7H2BrN3S
• 834-915-9

• MDL： MFCD28966927
• Inchi： 1S/C7H2BrN3S/c8-5-2-1-4(3-9)6-7(5)11-12-10-6/h1-2H
• InChI Key： ORLZWSSVSNUQAZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C2C1=NSN=2

Computed Properties

• Exact Mass: 238.91528g/mol
• Monoisotopic Mass: 238.91528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 2.2

Experimental Properties

• Melting Point: 258.0 to 262.0 deg-C

7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile

7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile (CAS No. 1331742-86-9): A Versatile Building Block in Organic Synthesis and Materials Science

The compound 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile (CAS No. 1331742-86-9) has emerged as a crucial intermediate in modern organic chemistry and materials science. This heterocyclic compound combines the unique electronic properties of the benzothiadiazole core with the reactivity of both bromine and cyano functional groups, making it particularly valuable for designing advanced materials and pharmaceutical candidates.

With the increasing demand for organic electronic materials and fluorescent probes, researchers are actively exploring the potential of benzothiadiazole derivatives. The 7-bromo substitution on this scaffold allows for further functionalization through various cross-coupling reactions, while the 4-carbonitrile group enhances the electron-accepting character of the molecule. These features make 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile particularly attractive for developing OLED materials, organic semiconductors, and bioimaging agents.

The synthesis of 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile typically involves multi-step procedures starting from commercially available benzothiadiazole precursors. Recent advancements in catalytic bromination methods have improved the efficiency of producing this compound, addressing common questions about how to synthesize 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile with higher yields and purity. The compound's molecular weight of 255.09 g/mol and its characteristic yellow crystalline appearance make it easily identifiable in laboratory settings.

In the field of organic photovoltaics, researchers are particularly interested in how 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile can be incorporated into donor-acceptor polymers. The compound's strong electron-withdrawing nature helps in tuning the band gap of conjugated polymers, a frequently searched topic in solar cell material development. Recent studies have shown that derivatives of this compound can achieve power conversion efficiencies exceeding 10% in bulk heterojunction solar cells.

The solubility properties of 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile in common organic solvents (such as THF, DCM, and DMF) make it convenient for various solution-processing techniques, which is crucial for large-scale production of organic electronic devices. This aspect addresses common industry concerns about processability of advanced materials. The compound's stability under ambient conditions also contributes to its growing popularity in both academic and industrial research settings.

Beyond electronic applications, 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile serves as a valuable precursor for developing fluorescent dyes and biological probes. The benzothiadiazole core is known for its strong fluorescence, and researchers are exploring how modifications at the 7-position can tune emission wavelengths for specific bioimaging applications. This connects with the current trend in theranostic agent development, where compounds serve both diagnostic and therapeutic purposes.

The global market for specialty chemicals like 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile is experiencing steady growth, driven by increasing R&D investments in advanced materials and pharmaceutical intermediates. Suppliers are responding to frequent inquiries about where to buy 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile by improving distribution networks and offering custom synthesis services. The compound's price typically ranges between $200-$500 per gram depending on purity and quantity, reflecting its status as a high-value fine chemical.

Recent patent analyses reveal growing interest in 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile derivatives for various applications. Major chemical companies are filing patents covering its use in organic light-emitting diodes, photovoltaic devices, and molecular sensors. This intellectual property activity indicates the compound's commercial potential and answers common questions about patent status of benzothiadiazole derivatives.

From a safety perspective, standard laboratory precautions are sufficient when handling 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile. Researchers frequently search for information about proper storage conditions and handling procedures for such compounds. The material should be stored in a cool, dry place away from strong oxidizers, with recommendations to use personal protective equipment during manipulation.

The future outlook for 7-Bromo-2,1,3-benzothiadiazole-4-carbonitrile appears promising as new applications continue to emerge. Current research trends suggest growing interest in using this scaffold for developing stimuli-responsive materials and molecular switches. The compound's versatility in both material science and medicinal chemistry ensures its continued relevance in chemical research, addressing the persistent demand for multifunctional building blocks in synthetic chemistry.